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Compound of Interest

3-Chloro-4-
Compound Name:

methoxyphenethylamine
CAS No.: 7569-87-1
Cat. No.: B1586336

Get Quote

Part 1: Executive Summary & Chemical Profile

3-Chloro-4-methoxyphenethylamine is a structural probe used in neuropharmacology to map
the steric and electronic requirements of monoamine transporters and receptors. Unlike the
widely known 2,5-dimethoxy (2C-series) or 4-methoxy (PMA) analogs, this specific 3,4-
substitution pattern offers a unique lipophilic and electronic profile, making it a critical scaffold
for developing selective TAAR1 agonists and investigating metabolic stability in
phenethylamine libraries.

Chemical Identity

e |[UPAC Name: 2-(3-Chloro-4-methoxyphenyl)ethanamine
e Common Abbreviation: 3-Cl-4-OMe-PEA
¢ Molecular Formula: C

H
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e Molecular Weight: 185.65 g/mol

o Key Structural Feature: The 3-chloro substituent provides steric bulk and lipophilicity (

value > 0) at the meta position, preventing metabolic deactivation often seen with simple

hydroxylation, while the 4-methoxy group mimics the hydrogen-bond accepting capacity of
the para-hydroxyl group in neurotransmitters like dopamine.

Property Value Relevance to Research
Moderate lipophilicity; crosses
LogP (Predicted) ~21-24 Blood-Brain Barrier (BBB)
effectively.
Exists primarily as a cation at
hysiological pH (7.4),
pKa ~9.5 (Amine) Py ) J PR (74) o
essential for Aspartate binding
in GPCRs.
] Critical for anchoring in the
H-Bond Donors 1 (Amine) o
orthosteric binding pocket.
PSA ~35 A2 Favorable for CNS penetration.

Part 2: Neuroscience Applications & Mechanism
Trace Amine-Associated Receptor 1 (TAAR1) Ligand

Discovery

The 3-chloro-4-methoxy motif is a "privileged structure” in the design of TAAR1 agonists.

Research indicates that halogenation at the 3-position of the phenyl ring, combined with a 4-

position ether, significantly enhances binding affinity compared to the unsubstituted

phenethylamine.

e Mechanism: TAARL1 is an intracellular GPCR. 3-Cl-4-OMe-PEA acts as a pharmacophore

probe, testing the tolerance of the receptor's hydrophobic pocket.

© 2026 BenchChem. All rights reserved.

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1586336?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Application: Used as a lead compound to synthesize high-affinity ligands (e.g., urea or
formamide derivatives) that modulate dopaminergic firing rates without the psychostimulant
effects of amphetamines.

Structure-Activity Relationship (SAR) Probing

In 5-HT2A and 5-HT2C receptor studies, this compound serves as a comparator to isolate the
effects of ring chlorination:

o Electronic Effect: The electron-withdrawing chlorine atom deactivates the ring slightly
compared to 4-OMe-PEA, potentially reducing oxidation susceptibility.

» Steric Effect: It probes the size of the receptor's "meta"” binding pocket. If binding is retained
despite the bulkier Chlorine (vs. Hydrogen), the pocket is deemed "tolerant,” guiding further
drug design.

Synthetic Intermediate (Tetrahydroisoquinolines)

3-Cl-4-OMe-PEA is a primary building block for the synthesis of 6-methoxy-7-
chlorotetrahydroisoquinolines via the Pictet-Spengler reaction. These tricyclic derivatives are
investigated as dopamine D1/D5 antagonists and sigma receptor ligands.

Part 3: Visualization of Mechanism & Workflow
Figure 1: Pharmacophore & Synthetic Utility

The following diagram illustrates the dual role of 3-Cl-4-OMe-PEA: as a direct receptor ligand
and as a precursor for tricyclic scaffolds.
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Caption: Functional map of 3-Cl-4-OMe-PEA showing its pharmacophore features (blue) and
downstream applications in receptor probing (green/red) and synthesis (yellow/grey).

Part 4: Experimental Protocols
Protocol A: Preparation & Solubilization for In Vitro
Assays

Objective: Create a stable 10 mM stock solution for receptor binding assays. Caveat: Free
base amines are unstable and prone to oxidation. Use the hydrochloride (HCI) salt form if
available, or convert immediately.

» Weighing: Accurately weigh 1.86 mg of 3-Cl-4-OMe-PEA (Free Base) or 2.22 mg (HCI Salt)
into a sterile microcentrifuge tube.

» Solvent Choice:
o Preferred:DMSO (Dimethyl Sulfoxide). Dissolve to 10 mM. (Stable at -20°C for 3 months).
o Alternative:0.1 M Perchloric Acid (for HPLC standards only, not for cell assays).

 Dilution: For cell-based assays (e.g., HEK293-TAAR1), dilute the DMSO stock 1:1000 into
assay buffer (HBSS + 20 mM HEPES) to achieve a 10 uM working concentration. Ensure
final DMSO concentration is <0.1%.
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Protocol B: Pictet-Spengler Cyclization (Synthetic
Application)

Objective: Synthesize a tetrahydroisoquinoline derivative for D1 receptor testing.

Reactants: Combine 1.0 eq of 3-Cl-4-OMe-PEA with 1.1 eq of Paraformaldehyde (or specific
aldehyde) in dry Methanol.

e Acid Catalyst: Add catalytic amount of Trifluoroacetic acid (TFA) or HCI.
e Reflux: Heat to reflux (65°C) for 2-4 hours under Nitrogen atmosphere.
o Workup: Evaporate solvent. Basify with NaHCO

. Extract with Dichloromethane (DCM).

« Validation: Verify structure via NMR. The cyclization occurs at the 6-position (para to the
chloro), yielding the 7-chloro-6-methoxy-THIQ.

Part 5: Safety & Regulatory Compliance
Toxicology

» Acute Toxicity: Data is limited. Treat as a potent sympathomimetic. Likely to possess
properties similar to PMA (para-methoxyamphetamine) but modulated by the chlorine.

e Handling: Wear nitrile gloves, lab coat, and eye protection. Handle only in a fume hood to
avoid inhalation of amine vapors.

Regulatory Status (US)

e Controlled Substances Act (CSA): 3-Chloro-4-methoxyphenethylamine is not explicitly
listed in Schedule I or II.

o Federal Analogue Act: It is not a positional isomer of a scheduled compound like 2C-C
(which is dimethoxy). However, if sold for human consumption, it could be treated as an
analogue of controlled phenethylamines.
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Research Use: Permissible for in vitro and in vivo animal research without a DEA license,
provided it is not used in humans.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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